4-Fluorobenzamidoxime

• IUPAC Name: 4-fluoro-N'-hydroxybenzenecarboximidamide
• InChI: InChI=1S/C7H7FN2O/c8-6-3-1-5(2-4-6)7(9)10-11/h1-4,11H,(H2,9,10)
• InChI Key: OSUPWUQRPLIJKX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=NO)N)F
• Isomeric SMILES: C1=CC(=CC=C1/C(=N/O)/N)F
• Molecular Formula: C7H7FN2O
• Molecular Weight: 154.14 g/mol
• CAS RN: 22179-78-8, 69113-32-2

Description

4-Fluorobenzamidoxime is a benzamidoxime derivative containing an amidoxime functional group. It has a molecular formula of C7H7FN2O and an average mass of 154.142 Da.

Synthesis Analysis

4-Fluorobenzamidoxime may be used in the synthesis of 2-(3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl)benzyl benzoate, by reaction with 2-(chlorocarbonyl)benzyl benzoate.

Molecular Structure Analysis

The molecular structure of 4-Fluorobenzamidoxime consists of a benzene ring with a fluorine atom and an amidoxime functional group attached to it.

Physical And Chemical Properties Analysis

4-Fluorobenzamidoxime is a white to off-white powder, flakes, or crystalline powder. Its melting point is between 92-95 °C.

Scientific Research Applications

Synthesis of Benzyl Benzoate Derivatives

4-Fluorobenzamidoxime: is utilized in the synthesis of 2-(3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl)benzyl benzoate . . The resulting compounds have potential applications in medicinal chemistry as they can be further modified to create various biologically active molecules.

Fluorescent Probes for Imaging

The compound has been identified as a potential candidate for creating fluorescent probes. .

Amidoxime Functional Group Applications

The amidoxime functional group present in 4-Fluorobenzamidoxime makes it a valuable compound for various chemical reactions. .

Organic Building Blocks

As an organic building block, 4-Fluorobenzamidoxime can be used to construct more complex organic molecules. .

Safety and Handling Research

Research into the safety and handling of 4-Fluorobenzamidoxime is crucial. It has been classified with hazard statements such as causing skin and eye irritation and may cause respiratory irritation. .

Halogenated Heterocycles Research

The compound’s role as a halogenated heterocycle makes it an important subject of study in the field of heterocyclic chemistry. .

Molecular Weight Determination Techniques

With a well-defined molecular weight and structure, 4-Fluorobenzamidoxime can be used as a standard in various analytical techniques. .

Environmental Impact Studies

The compound’s environmental impact, particularly its biodegradability and potential toxicity to aquatic life, is an area of ongoing research. .

Safety and Hazards

4-Fluorobenzamidoxime is considered hazardous according to the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It can cause skin irritation, serious eye irritation, and may cause respiratory irritation. It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray and to use only outdoors or in a well-ventilated area.

Mechanism of Action

Target of Action

This compound is a benzamidoxime derivative containing an amidoxime functional group

Mode of Action

It’s known that the compound contains an amidoxime functional group Amidoximes can act as ligands, binding to metal ions in biological systems, which could potentially alter the function of metalloproteins or disrupt metal ion homeostasis

Biochemical Pathways

Given its chemical structure, it may interact with pathways involving metal ions or metalloproteins due to its amidoxime functional group

Result of Action

It’s known that the compound can be used in the synthesis of 2-(3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl)benzyl benzoate , but the biological implications of this reaction are not clear

Synthesis routes and methods I

Procedure details

To a solution of 4-fluorobenzonitrile (0.500 g, 4.13 mmol) in ethanol (3 mL) was added hydroxylamine HCl (0.427 g, 6.19 mmol) and potassium carbonate (1.14 g, 8.26 mmol). The reaction mass was stirred at RT for 15-17 h. Excess of solvent was removed under vacuum. The obtained residue was diluted with water, acidified with dilute HCl and extracted with DCM. The organic layer was separated, dried over anhydrous sodium sulphate and concentrated to afford 0.450 g of desired product. 1H NMR (300 MHz, DMSO d6): δ 5.84 (br s, 2H), 7.17-7.27 (m, 2H), 7.68-7.73 (m, 2H), 9.64 (br s, 1H); MS (m/z): 155.13 (M+H)+.

Synthesis routes and methods II

Procedure details

To a stirred solution of 4-fluorobenzonitrile (10 g, 82.5 mmol) in EtOH (71 mL) was added NH2OH.HCl (6.42 g, 92.1 mmol), followed by NaOH pellets (3.69 g, 92.1 mmol). The resulting reaction mixture was then heated at reflux for 3 h. The reaction progress was monitored by TLC using solvent system EtOAc:Hexane (1:1). After completion of reaction the solvent was evaporated under reduced pressure and the minimum amount of water (ca. 30 mL) was added to the residue. The mixture was extracted with dichloromethane (3×300 mL), dried over Na2SO4, and concentrated under vacuum. The crude compound obtained was recrystallized from hot toluene to obtain 8.0 g (63%) of 4-fluoro-N′-hydroxybenzimidamide as a colorless solid. 1H NMR (400 MHz, DMSO-d6): δ 9.6 (s, 1H), 7.07-7.67 (m, 2H), 7.18 (t, 2H, J=8.8 Hz), 5.80 (br s, 2H); LC-MS m/z calculated for [M+H]+ 155.05. found 155.1.